Cas no 1873523-29-5 (2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate
• CAS No: 1873523-29-5
• MF: C₈H₆BrF₃N₂O₂
• MW: 299.044651508331
• CID: 5252980
• Update Time: 2025-06-13

2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate

• Inchi： 1S/C8H6BrF3N2O2/c9-5-1-2-13-6(3-5)14-7(15)16-4-8(10,11)12/h1-3H,4H2,(H,13,14,15)
• InChI Key： KRFLPIGISISMID-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=NC=CC(Br)=C1

Additional information on 2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate

Comprehensive Overview of 2,2,2-Trifluoroethyl N-(4-Bromopyridin-2-yl)carbamate (CAS No. 1873523-29-5)

2,2,2-Trifluoroethyl N-(4-bromopyridin-2-yl)carbamate (CAS No. 1873523-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a trifluoroethyl group and a 4-bromopyridin-2-yl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular formula, C₈H₆BrF₃N₂O₂, highlights its potential for applications in drug discovery and material science.

The growing interest in fluorinated compounds and heterocyclic carbamates has positioned 2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate as a subject of extensive study. Researchers are particularly intrigued by its role in modulating enzyme activity and its potential as a building block for small-molecule inhibitors. Recent trends in precision medicine and sustainable chemistry have further amplified the demand for such high-purity intermediates, driving innovation in synthetic methodologies.

From a synthetic perspective, the compound's carbamate linkage and bromopyridine scaffold offer robust platforms for further functionalization. This adaptability aligns with the broader industry shift toward modular synthesis and late-stage diversification, key strategies in modern medicinal chemistry. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) makes it invaluable for constructing complex molecular architectures.

Environmental and regulatory considerations also play a pivotal role in the compound's applications. With increasing emphasis on green chemistry, researchers are exploring solvent-free or catalytic routes to synthesize derivatives of 2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate. Such efforts resonate with global initiatives to reduce waste and energy consumption in chemical manufacturing, addressing frequently searched topics like eco-friendly synthesis and benign-by-design principles.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a critical factor for end-users in pharmaceutical development. The compound's stability under various conditions is another area of active investigation, particularly for applications requiring long-term storage or transport.

In the context of drug discovery, the 4-bromopyridine unit in 2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate is frequently leveraged to target kinases or GPCRs—protein families central to cancer therapy and neurological disorders. This relevance to high-impact therapeutic areas underscores its commercial and scientific value, aligning with trending searches for kinase inhibitors and central nervous system (CNS) drugs.

Looking ahead, the compound's potential extends to material science, where fluorinated carbamates contribute to the development of high-performance polymers and liquid crystals. Such interdisciplinary applications highlight its versatility beyond life sciences, catering to audiences interested in advanced materials and nanotechnology.

In summary, 2,2,2-trifluoroethyl N-(4-bromopyridin-2-yl)carbamate (CAS No. 1873523-29-5) represents a convergence of synthetic utility, biological relevance, and environmental adaptability. Its multifaceted applications—from pharmaceutical intermediates to functional materials—make it a compound of enduring interest in both academic and industrial settings.